Cas no 2228468-21-9 (tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228468-21-9
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 6029819
• PubChem ID: 165669318
• Update Time: 2025-06-10

tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate
• 2228468-21-9
• EN300-1903506

• Inchi： 1S/C17H32N2O2/c1-13-12-19(15(20)21-16(2,3)4)11-8-14(13)17(18)9-6-5-7-10-17/h13-14H,5-12,18H2,1-4H3
• InChI Key： ARRWURCLFGFZMZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1(CCCCC1)N)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228468-21-9)

Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228468-21-9, is a derivative of piperidine and features a unique structural configuration that makes it of particular interest for its potential applications in drug development.

The molecular structure of Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 1-position, an amino-substituted cyclohexyl group at the 4-position, and a methyl group at the 3-position. This intricate arrangement contributes to its distinct chemical properties, which are being explored for various pharmacological applications.

In recent years, there has been a growing interest in piperidine derivatives due to their versatility in drug design. Piperidine scaffolds are known for their ability to enhance the solubility and bioavailability of therapeutic agents, making them valuable in the development of novel drugs. The specific modifications present in Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate are particularly noteworthy, as they may confer additional advantages such as improved metabolic stability and reduced toxicity.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of an amino-substituted cyclohexyl group in Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate suggests that it may interact with these systems in a unique manner, potentially leading to the discovery of new therapeutic strategies.

Recent studies have begun to explore the pharmacokinetic properties of Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate. Initial research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors for the clinical success of any new drug. The tert-butyl group and the bulky cyclohexyl moiety may contribute to its stability and resistance to enzymatic degradation, thereby extending its half-life in the body.

The synthesis of Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate is another area of active investigation. Researchers have developed several synthetic routes that allow for the efficient production of this compound while maintaining high purity standards. These synthetic methods are crucial for scaling up production and making this compound available for further preclinical and clinical studies.

In addition to its potential applications in neurology, Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate may also find utility in other therapeutic areas. Its structural features suggest that it could be a valuable building block for designing compounds with anti-inflammatory, antiviral, or anticancer properties. The ability to modify its core structure allows chemists to fine-tune its biological activity, making it a versatile tool in medicinal chemistry.

The safety profile of any new compound is paramount before it can be considered for human use. Preliminary toxicology studies on Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate have shown promising results, indicating that it is well-tolerated at moderate doses. However, further extensive testing is necessary to fully understand its long-term effects and potential side effects.

The integration of computational methods into drug discovery has significantly accelerated the development process for many compounds. Molecular modeling and virtual screening techniques have been employed to predict the binding affinity of Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate with various biological targets. These computational approaches have helped researchers identify potential lead compounds more efficiently, saving time and resources in the drug development pipeline.

The future prospects for Tert-butyl 4-(1-aminocyclohexyl)-3-methylpiperidine-1-carboxylate are promising as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.